1-(2,4-Dichloro-phenyl)-2-imidazol-1-yl-ethanone O-allyl-oxime
Overview
Description
1-(2,4-Dichloro-phenyl)-2-imidazol-1-yl-ethanone O-allyl-oxime, also known as DCPIO, is a synthetic compound that is used in scientific research. It is a member of the imidazole family and has a molecular weight of 263.71 g/mol. DCPIO is a colorless and odorless crystalline solid that has been studied for its potential applications in various fields of research, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
Antimicrobial Activity
A study by Raga et al. (1992) focused on the synthesis of a series of (benzo[b]thienyl)methyl ethers of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol and of (Z)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanone oxime, demonstrating significant antifungal activity. The research highlighted Sertaconazole (7-Chloro-3-[1-(2,4-dichlorophenyl)-2-(1H-imidazol-1- yl)ethoxymethyl]benzo[b]), a compound within this series, for further investigation due to its preliminary antimycotic data (Raga et al., 1992).
Synthesis and Characterization
Ünaleroğlu, Temelli, and Hökelek (2002) described the facile synthesis and characterization of novel 2,2-dichloro-1-[3-(2,2-dichloro-acetyl)-2-(4-methoxy-phenyl)-imidazolidin-1-yl]-ethanone, highlighting the efficiency of a one-pot reaction for creating such compounds. The study emphasized the structural confirmation through various spectroscopic techniques, including 1H NMR, MS, and FTIR, alongside X-ray crystallography (Ünaleroğlu, Temelli, & Hökelek, 2002).
Potential Therapeutic Applications
Bansal, Chauhan, and Sharma (2012) synthesized O-alkylated derivatives of nafimidone oxime, including 1-(2-naphthyl)-2-(imidazol-1-yl)ethanone oxime, for evaluating their anticonvulsant potential. This research showcased moderate to significant anticonvulsant activity in mice compared to diazepam, suggesting these compounds as potential therapeutic agents (Bansal, Chauhan, & Sharma, 2012).
properties
IUPAC Name |
(Z)-1-(2,4-dichlorophenyl)-2-imidazol-1-yl-N-prop-2-enoxyethanimine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2N3O/c1-2-7-20-18-14(9-19-6-5-17-10-19)12-4-3-11(15)8-13(12)16/h2-6,8,10H,1,7,9H2/b18-14+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROYVDVODOWHBJB-NBVRZTHBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCON=C(CN1C=CN=C1)C2=C(C=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCO/N=C(\CN1C=CN=C1)/C2=C(C=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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